Cas no 23609-28-1 (5-Bromo-7-methyl-1H-indole-3-carboxylic acid)

• Product Name: 5-Bromo-7-methyl-1H-indole-3-carboxylic acid
• CAS No: 23609-28-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4821241
• Update Time: 2025-08-02

5-Bromo-7-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methyl-1H-indole-3-carboxylic acid
• 5-brom-7-methyl-1H-indole-3-carbonsäure
• 5-Bromo-7-methyl-1H-indole-3-carboxylic acid

• Inchi： 1S/C10H8BrNO2/c1-5-2-6(11)3-7-8(10(13)14)4-12-9(5)7/h2-4,12H,1H3,(H,13,14)
• InChI Key： TVHZJFCBYJFZRC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(C(=O)O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Additional information on 5-Bromo-7-methyl-1H-indole-3-carboxylic acid

5-Bromo-7-methyl-1H-indole-3-carboxylic acid (CAS No. 23609-28-1): A Comprehensive Guide

5-Bromo-7-methyl-1H-indole-3-carboxylic acid (CAS No. 23609-28-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and material science. This indole derivative is characterized by its unique molecular structure, which includes a bromine atom at the 5-position and a methyl group at the 7-position of the indole ring. The presence of the carboxylic acid functional group at the 3-position further enhances its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatile properties and potential uses in drug development and other advanced applications.

The chemical properties of 5-Bromo-7-methyl-1H-indole-3-carboxylic acid make it a valuable building block in synthetic chemistry. Its molecular formula is C₁₀H₈BrNO₂, and it typically appears as a white to off-white crystalline powder. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. These properties make it suitable for various chemical reactions, including coupling reactions, esterifications, and amide formations. The bromine atom in the molecule also provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

One of the most exciting applications of 5-Bromo-7-methyl-1H-indole-3-carboxylic acid is in the pharmaceutical industry. Indole derivatives are well-known for their biological activities, and this compound serves as a key intermediate in the synthesis of potential drug candidates. Recent studies have explored its role in the development of anti-inflammatory, anticancer, and antimicrobial agents. For instance, researchers are investigating its incorporation into novel small-molecule inhibitors targeting specific enzymes or receptors. The growing demand for personalized medicine and targeted therapies has further amplified interest in such specialized compounds.

In addition to its pharmaceutical applications, 5-Bromo-7-methyl-1H-indole-3-carboxylic acid is also being studied for its potential in material science. Indole-based compounds are known for their electronic properties, making them candidates for organic semiconductors and optoelectronic devices. The bromine substituent in this compound can facilitate cross-coupling reactions, which are essential for constructing conjugated polymers and other advanced materials. As the demand for sustainable and high-performance materials rises, this compound could play a pivotal role in next-generation technologies.

The synthesis of 5-Bromo-7-methyl-1H-indole-3-carboxylic acid typically involves multi-step organic reactions, starting from commercially available indole derivatives. Common methods include bromination of 7-methylindole followed by carboxylation at the 3-position. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact. Green chemistry principles, such as using catalytic methods and safer solvents, are increasingly being applied to the production of this compound. These advancements align with the global push toward sustainable and eco-friendly chemical processes.

Market trends indicate a steady growth in the demand for 5-Bromo-7-methyl-1H-indole-3-carboxylic acid, driven by its expanding applications in research and industry. Pharmaceutical companies, academic institutions, and contract research organizations are the primary consumers of this compound. Suppliers often offer it in various quantities, ranging from milligrams to kilograms, to cater to diverse needs. Pricing can vary based on purity, quantity, and supplier, but competitive markets ensure accessibility for researchers worldwide. The compound's CAS number (23609-28-1) is a crucial identifier for procurement and regulatory compliance.

Safety and handling of 5-Bromo-7-methyl-1H-indole-3-carboxylic acid require standard laboratory precautions. While it is not classified as highly hazardous, proper personal protective equipment (PPE), including gloves and safety goggles, should be used when handling the compound. Storage recommendations typically include keeping it in a cool, dry place, away from direct sunlight and incompatible materials. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed guidance on safe handling, disposal, and emergency measures. Adhering to these guidelines ensures safe and effective use in laboratory settings.

For researchers interested in purchasing 5-Bromo-7-methyl-1H-indole-3-carboxylic acid, it is essential to verify the supplier's reputation and product specifications. Reputable suppliers provide certificates of analysis (CoA) to confirm purity and identity. Online marketplaces and specialized chemical distributors are common sources, but due diligence is recommended to ensure quality and authenticity. Bulk purchases may offer cost advantages, but smaller quantities are ideal for preliminary studies. The compound's availability and pricing can be influenced by factors such as global supply chain dynamics and raw material costs.

Future research directions for 5-Bromo-7-methyl-1H-indole-3-carboxylic acid are likely to focus on expanding its applications and improving synthetic methodologies. Collaboration between academia and industry will be key to unlocking its full potential. Areas such as drug discovery, materials science, and agrochemicals are expected to benefit from further studies on this compound. As scientific advancements continue, 5-Bromo-7-methyl-1H-indole-3-carboxylic acid may emerge as a cornerstone in the development of innovative solutions for global challenges.